![molecular formula C16H12BrNO B3148676 5-Bromo-2-(1-naphthyloxy)aniline CAS No. 65457-09-2](/img/structure/B3148676.png)
5-Bromo-2-(1-naphthyloxy)aniline
Overview
Description
5-Bromo-2-(1-naphthyloxy)aniline is a biochemical compound used for proteomics research . It has a molecular formula of C16H12BrNO and a molecular weight of 314.18 .
Molecular Structure Analysis
The molecular structure of 5-Bromo-2-(1-naphthyloxy)aniline consists of a naphthyl group (a type of aromatic hydrocarbon) attached to an aniline group (an amine attached to a phenyl group) via an ether linkage. Additionally, a bromine atom is attached to the aniline group .Physical And Chemical Properties Analysis
5-Bromo-2-(1-naphthyloxy)aniline has a molecular weight of 314.18 and a molecular formula of C16H12BrNO . Other physical and chemical properties such as melting point, boiling point, and density were not available in the sources I found.Scientific Research Applications
Synthesis and Cyclocondensation Reactions
Compounds similar to "5-Bromo-2-(1-naphthyloxy)aniline" often act as effective nucleophiles in cyclocondensation reactions. These reactions are pivotal in synthesizing heterocyclic compounds, which have widespread applications in pharmaceuticals, agrochemicals, and materials science. The synthesis and biological activities of 2-(azolyl)anilines, which share structural similarities, demonstrate the utility of these compounds in creating biologically active molecules (Antypenko et al., 2017).
Medicinal Chemistry
Naphthalimide derivatives, which include structural motifs related to "5-Bromo-2-(1-naphthyloxy)aniline", show significant promise in medicinal chemistry. These compounds interact with various biological targets via noncovalent bonds, exhibiting potential as anticancer, antibacterial, and antifungal agents, among other applications. This indicates the possibility of "5-Bromo-2-(1-naphthyloxy)aniline" serving as a precursor or scaffold in developing new therapeutic agents (Gong et al., 2016).
Environmental and Analytical Applications
The environmental behavior of brominated compounds, including their role as flame retardants and their potential formation of dioxins and furans during combustion, is an area of significant concern. Research into the environmental impact and analytical detection methods for brominated compounds, analogous to "5-Bromo-2-(1-naphthyloxy)aniline", is critical for understanding their environmental fate and facilitating their safe use (Zhang, Buekens, & Li, 2016).
Advanced Material Development
Compounds with aniline derivatives are also explored for their applications in material science, including their use in producing polymers, coatings, and scintillators. The properties of these materials, such as optical transparency, thermal stability, and radiation-damage resistance, can be tailored for specific applications, suggesting potential research uses for "5-Bromo-2-(1-naphthyloxy)aniline" in developing advanced materials (Salimgareeva & Kolesov, 2005).
properties
IUPAC Name |
5-bromo-2-naphthalen-1-yloxyaniline | |
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Details | Computed by LexiChem 2.6.6 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C16H12BrNO/c17-12-8-9-16(14(18)10-12)19-15-7-3-5-11-4-1-2-6-13(11)15/h1-10H,18H2 | |
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
GLUAQMUZGOVTMO-UHFFFAOYSA-N | |
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1=CC=C2C(=C1)C=CC=C2OC3=C(C=C(C=C3)Br)N | |
Details | Computed by OEChem 2.1.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C16H12BrNO | |
Details | Computed by PubChem 2.1 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
314.18 g/mol | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Product Name |
5-Bromo-2-(1-naphthyloxy)aniline |
Retrosynthesis Analysis
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Strategy Settings
Precursor scoring | Relevance Heuristic |
---|---|
Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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